Cas no 869901-13-3 (3-(chloromethyl)-1-methyl-5-phenyl-1H-pyrazole)

• Product Name: 3-(chloromethyl)-1-methyl-5-phenyl-1H-pyrazole
• CAS No: 869901-13-3
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• MDL: MFCD08271938
• CID: 719086
• PubChem ID: 18525795
• Update Time: 2025-04-19

3-(chloromethyl)-1-methyl-5-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-(chloromethyl)-1-methyl-5-phenyl-
• 3-(chloromethyl)-1-methyl-5-phenyl-1H-pyrazole
• 3-(chloromethyl)-1-methyl-5-phenylpyrazole
• DTXSID00594550
• 869901-13-3
• 3-(chloromethyl)-1-methyl-5-phenyl-1H-pyrazole, AldrichCPR
• SCHEMBL19585848
• MFCD08271938
• MS-22381
• FT-0748402
• G62549
• DB-076805

• MDL： MFCD08271938
• Inchi： 1S/C11H11ClN2/c1-14-11(7-10(8-12)13-14)9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key： KAZKAWDJSYXNGK-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C2C=CC=CC=2)N(C)N=1

Computed Properties

• Exact Mass: 206.06100
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.17
• Melting Point: 59 °C
• Boiling Point: 338.1°C at 760 mmHg
• Flash Point: 158.3°C
• Refractive Index: 1.589
• PSA: 17.82000
• LogP: 2.82590

3-(chloromethyl)-1-methyl-5-phenyl-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles